Cas no 906624-61-1 (5-benzylpiperidin-2-one)

• Product Name: 5-benzylpiperidin-2-one
• CAS No: 906624-61-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD24616291
• CID: 4664660
• PubChem ID: 356415
• Update Time: 2025-05-23

5-benzylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-benzylpiperidin-2-one
• 2-Piperidinone, 5-(phenylmethyl)-

• MDL： MFCD24616291
• Inchi： 1S/C12H15NO/c14-12-7-6-11(9-13-12)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,13,14)
• InChI Key： XKHPKADKGCQGIS-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CC=C2)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 5-benzylpiperidin-2-one

5-Benzylpiperidin-2-One: A Comprehensive Overview

The compound 5-benzylpiperidin-2-one, also known by its CAS number CAS No: 906624-61-1, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidinone derivatives, which have garnered considerable attention due to their versatile applications in medicinal chemistry and materials science.

5-Benzylpiperidin-2-one is characterized by its unique structure, which includes a six-membered piperidine ring fused with a ketone group at the 2-position and a benzyl substituent at the 5-position. This structural arrangement imparts the molecule with interesting chemical properties, making it a valuable substrate for further functionalization and exploration in various research domains.

Recent studies have highlighted the potential of 5-benzylpiperidin-2-one as a precursor for the synthesis of bioactive compounds. For instance, researchers have employed this molecule as a building block for constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. The ease of modification at both the benzyl and piperidine positions has made it a versatile starting material for exploring new chemical entities with therapeutic potential.

In terms of synthesis, several methodologies have been reported for the preparation of 5-benzylpiperidin-2-one. One prominent approach involves the cyclization of appropriately substituted amino alcohols under acidic conditions, leading to the formation of the piperidine ring with the desired substituents. This method has been optimized to achieve high yields and excellent stereocontrol, making it suitable for large-scale production.

The application of 5-benzylpiperidin-2-one extends beyond traditional medicinal chemistry. Recent advancements in materials science have explored its use as a precursor for generating novel polymers and supramolecular assemblies. Its ability to form hydrogen bonds and engage in π–π interactions makes it an attractive candidate for designing functional materials with tailored properties.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize 5-benzylpiperidin-2-one. These methods provide detailed insights into its molecular structure, purity, and stability under various conditions, ensuring its reliability as a research tool.

In conclusion, 5-benzylpiperidin-2-one, with its CAS number CAS No: 906624-61-1, stands as a pivotal compound in contemporary chemical research. Its structural versatility, ease of synthesis, and diverse applications underscore its importance in advancing both academic and industrial endeavors.